Cas no 108759-38-2 (Pseudourea,2-[(phenylthio)methyl]-2-thio-, hydriodide (6CI))

• Product Name: Pseudourea,2-[(phenylthio)methyl]-2-thio-, hydriodide (6CI)
• CAS No: 108759-38-2
• MF: C₈H₁₁IN₂S₂
• MW: 326.220811128616
• CID: 155677
• PubChem ID: 3065773
• Update Time: 2025-04-19

Pseudourea,2-[(phenylthio)methyl]-2-thio-, hydriodide (6CI) Chemical and Physical Properties

Names and Identifiers

• Pseudourea,2-[(phenylthio)methyl]-2-thio-, hydriodide (6CI)
• phenylsulfanylmethyl carbamimidothioate,hydroiodide
• 2-((Phenylthio)methyl)-2-thiopseudourea hydriodide
• AC1MIAH3
• LS-126237
• NSC508386
• NSC-508386
• Phenylthiomethylisothiuronium iodide
• Pseudourea, 2-((phenylthio)methyl)-2-thio-, hydriodide
• 108759-38-2
• DTXSID50148729

• Inchi： 1S/C8H10N2S2.HI/c9-8(10)12-6-11-7-4-2-1-3-5-7;/h1-5H,6H2,(H3,9,10);1H
• InChI Key： QYMBZBGMKDSCOY-UHFFFAOYSA-N
• SMILES： I.S(CSC(=N)N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 325.94053
• Monoisotopic Mass: 325.94084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 49.87